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Compound of Interest

Compound Name: Phenylselenyl bromide

Cat. No.: B105852

Essential Safety and Handling Guide for
Phenylselenyl Bromide

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides immediate and essential safety and logistical
information for the use of Phenylselenyl bromide, including detailed operational and disposal
plans.

Phenylselenyl bromide is a toxic and corrosive chemical that requires strict adherence to
safety protocols to prevent exposure and ensure environmental protection.[1][2][3][4] It is
harmful if inhaled or swallowed and can cause severe burns to the skin and eyes.[2][3][4]
Additionally, there is a risk of cumulative effects with prolonged exposure.[1] This compound is
also recognized as being very toxic to aquatic life with long-lasting effects.[1][2][3][4][5]

Personal Protective Equipment (PPE)

When handling Phenylselenyl bromide, the use of appropriate personal protective equipment
is mandatory. This includes:

o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles that
conform to OSHA's eye and face protection regulations in 29 CFR 1910.133 or European
Standard EN166.[1][3]
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» Skin Protection: To prevent skin exposure, wear appropriate protective gloves and clothing.
[1][3] Impervious gloves should be used and checked for their proper condition before each

use.[4]

o Respiratory Protection: All handling must be conducted in a properly operating chemical
fume hood.[1][4] If exposure limits are exceeded, a NIOSH/MSHA or European Standard EN
149 approved respirator is required.[1][3]

Quantitative Data Summary

The following table summarizes key quantitative data for Phenylselenyl bromide:

Property Value

Appearance Black crystals[1]

Odor Stench[1][2][3]

Melting Point 58 - 62 °C[2][5]

Boiling Point 107 - 108 °C at 20 hPa[2][5]
OSHA PEL (as Se) 0.2 mg/m3 TWA[1]

UN Number 2928[2][5]

6.1 (Toxic), Subsidiary Hazard 8 (Corrosive)[2]
[5]

Transport Hazard Class

Operational Plan: Step-by-Step Handling Procedure

This section provides a detailed methodology for the safe handling of Phenylselenyl bromide
in a laboratory setting.

1. Pre-Operational Checks:

Ensure the chemical fume hood is functioning correctly, with an average face velocity of at
least 100 feet per minute.[4]

Verify that an eyewash station and safety shower are readily accessible.[2][3]

Assemble all necessary PPE and ensure it is in good condition.
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Prepare all necessary equipment and reagents for the experiment within the fume hood to
minimize movement of the hazardous material.
Have appropriate spill cleanup materials readily available.

. Handling Phenylselenyl Bromide:

Don all required PPE before opening the container.

Phenylselenyl bromide is moisture-sensitive; handle it under an inert gas such as nitrogen.
[11[141[5]

Carefully weigh the required amount of the solid in a tared, sealed container within the fume
hood. Avoid creating dust.[5][6]

If transferring the substance, do so with caution to prevent spillage.

Do not eat, drink, or smoke when using this product.[7]

Keep the container tightly closed when not in use.[2][4][5]

. Post-Operational Procedure:

Upon completion of the work, decontaminate all surfaces and equipment that may have
come into contact with Phenylselenyl bromide.

Wash hands and any exposed skin thoroughly after handling.[2][3][4]

Remove and properly store or dispose of PPE. Contaminated clothing should be removed
immediately and washed before reuse.[4]

Disposal Plan

The disposal of Phenylselenyl bromide and its contaminated materials must be handled with
extreme care to prevent environmental contamination.

o Waste Classification: This material and its container must be disposed of as hazardous
waste.[1][2][3][8]

o Environmental Precautions: Avoid release to the environment.[5] Do not let the product enter
drains.[2][5][6][8]

¢ Disposal Method:

o Collect all waste, including unused product and contaminated materials, in a suitable,
closed, and properly labeled container for disposal.[5]
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o Engage a licensed disposal company for the final disposal of the hazardous waste.[5]

o One recommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[5]

o Contaminated packaging should be disposed of as unused product.[2][5][8]

Emergency Procedures Workflow

The following diagram illustrates the logical workflow for responding to an emergency involving
Phenylselenyl bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling
Phenylselenyl bromide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b105852#personal-protective-equipment-for-handling-
phenylselenyl-bromide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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